4-Methoxy-3-(2,2,2-trifluoroacetamido)benzenesulfonyl chloride

• Molecular Formula: C9H7ClF3NO4S
• Molecular Weight: 317.67 g/mol
• IUPAC Name: 4-methoxy-3-[(2,2,2-trifluoroacetyl)amino]benzenesulfonyl chloride
• InChI: InChI=1S/C9H7ClF3NO4S/c1-18-7-3-2-5(19(10,16)17)4-6(7)14-8(15)9(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key: DFEBXVWRJFRKNR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)Cl)NC(=O)C(F)(F)F

Description

4-Methoxy-3-(2,2,2-trifluoroacetamido)benzenesulfonyl chloride is a useful research compound. Its molecular formula is C9H7ClF3NO4S and its molecular weight is 317.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Placed chlorosulfonic acid (33 mL, 274 mmol) in a 500 mL four necked round bottomed flask. Then added, 2,2,2-Trifluoro-N-(2-methoxyphenyl)acetamide (20 grams, 91.3 mmol) in dichloro methane (100 mL) drop wise, under stirring in 45 minutes at 0° C. The reaction mass was allowed to reach room temperature and stirred for another 2 hours. Quenched the reaction mass into ice cold water and extracted with ethyl acetate (4×200 mL), the combined organic layer was washed with brine solution (1×50 mL), dried over anhydrous sodium sulfate and solvent was removed under reduced pressure to obtain syrupy product. Yield: 17.5 grams.